Cas no 1609401-22-0 (2-2-(1-Methyl-1H-imidazol-2-yl)ethylpiperidine Dihydrochloride)

2-2-(1-Methyl-1H-imidazol-2-yl)ethylpiperidine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(1-methyl-1H-imidazol-2-yl)ethyl]piperidine dihydrochloride
- 2-(2-(1-methyl-1H-imidazol-2-yl) ethyl)piperidine
- 2-2-(1-Methyl-1H-imidazol-2-yl)ethylpiperidine Dihydrochloride
-
- MDL: MFCD09864271
- Inchi: 1S/C11H19N3.ClH/c1-14-9-8-13-11(14)6-5-10-4-2-3-7-12-10;/h8-10,12H,2-7H2,1H3;1H
- InChI Key: KXNQLDGWZWBTFQ-UHFFFAOYSA-N
- SMILES: C(C1=NC=CN1C)CC1NCCCC1.Cl
2-2-(1-Methyl-1H-imidazol-2-yl)ethylpiperidine Dihydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M225310-100mg |
2-[2-(1-Methyl-1H-imidazol-2-yl)ethyl]piperidine Dihydrochloride |
1609401-22-0 | 100mg |
$ 95.00 | 2022-06-04 | ||
TRC | M225310-10mg |
2-[2-(1-Methyl-1H-imidazol-2-yl)ethyl]piperidine Dihydrochloride |
1609401-22-0 | 10mg |
$ 50.00 | 2022-06-04 | ||
abcr | AB216309-1g |
2-[2-(1-Methyl-1H-imidazol-2-yl)ethyl]piperidine dihydrochloride, 95%; . |
1609401-22-0 | 95% | 1g |
€137.20 | 2025-03-19 | |
1PlusChem | 1P00J1O1-1g |
2-[2-(1-methyl-1H-imidazol-2-yl)ethyl]piperidine dihydrochloride |
1609401-22-0 | 95% | 1g |
$35.00 | 2025-03-01 | |
TRC | M225310-50mg |
2-[2-(1-Methyl-1H-imidazol-2-yl)ethyl]piperidine Dihydrochloride |
1609401-22-0 | 50mg |
$ 70.00 | 2022-06-04 | ||
Chemenu | CM507087-1g |
2-(2-(1-Methyl-1H-imidazol-2-yl)ethyl)piperidinedihydrochloride |
1609401-22-0 | 97% | 1g |
$143 | 2023-01-02 | |
abcr | AB216309-1 g |
2-[2-(1-Methyl-1H-imidazol-2-yl)ethyl]piperidine dihydrochloride; 95% |
1609401-22-0 | 1g |
€128.10 | 2023-02-05 | ||
Fluorochem | 359006-250mg |
2-[2-(1-methyl-1H-imidazol-2-yl)ethyl]piperidine dihydrochloride |
1609401-22-0 | 95.0% | 250mg |
£24.00 | 2023-04-13 | |
Fluorochem | 359006-1g |
2-[2-(1-methyl-1H-imidazol-2-yl)ethyl]piperidine dihydrochloride |
1609401-22-0 | 95.0% | 1g |
£79.00 | 2023-04-13 | |
Ambeed | A614161-1g |
2-(2-(1-Methyl-1H-imidazol-2-yl)ethyl)piperidine dihydrochloride |
1609401-22-0 | 97% | 1g |
$144.0 | 2024-04-23 |
2-2-(1-Methyl-1H-imidazol-2-yl)ethylpiperidine Dihydrochloride Related Literature
-
Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
-
Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
-
Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
-
Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
-
Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
Additional information on 2-2-(1-Methyl-1H-imidazol-2-yl)ethylpiperidine Dihydrochloride
Comprehensive Overview of 2-2-(1-Methyl-1H-imidazol-2-yl)ethylpiperidine Dihydrochloride (CAS No. 1609401-22-0)
2-2-(1-Methyl-1H-imidazol-2-yl)ethylpiperidine Dihydrochloride (CAS No. 1609401-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole-piperidine hybrid structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a valuable candidate for studying receptor modulation and enzyme inhibition.
The compound's chemical structure features a 1-methyl-1H-imidazol-2-yl group attached to a piperidine ring via an ethyl linker, with the addition of dihydrochloride salts to enhance solubility. This structural configuration is pivotal for its pharmacokinetic properties, including absorption, distribution, and metabolic stability. Recent studies highlight its relevance in central nervous system (CNS) research, where it is investigated for its potential to cross the blood-brain barrier (BBB) and interact with neurotransmitter receptors.
In the context of current trends, 2-2-(1-Methyl-1H-imidazol-2-yl)ethylpiperidine Dihydrochloride aligns with the growing demand for small-molecule therapeutics and precision medicine. Its mechanistic versatility makes it a subject of interest in AI-driven drug design, where computational models predict its binding affinities and structure-activity relationships (SAR). This synergy between wet-lab experiments and in silico analysis underscores its role in modern drug discovery pipelines.
From a synthetic chemistry perspective, the compound's preparation involves multi-step organic synthesis, often requiring protective group strategies and selective functionalization. Its dihydrochloride form is preferred for formulation stability, a critical factor in preclinical development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.
The compound's relevance extends to academic research, where it serves as a chemical probe to elucidate biological pathways. For instance, its interactions with G-protein-coupled receptors (GPCRs) and ion channels are areas of active investigation. These studies are often cited in peer-reviewed journals, reflecting the compound's scientific credibility and reproducibility.
In summary, 2-2-(1-Methyl-1H-imidazol-2-yl)ethylpiperidine Dihydrochloride (CAS No. 1609401-22-0) represents a promising research chemical with broad applicability in medicinal chemistry and biopharmaceutical innovation. Its structural novelty and functional diversity position it as a key player in advancing targeted therapies and personalized medicine.
1609401-22-0 (2-2-(1-Methyl-1H-imidazol-2-yl)ethylpiperidine Dihydrochloride) Related Products
- 15165-79-4(α-Naphthaleneacetic Acid Potassium Salt)
- 98489-83-9(5-(2-hydroxyethyl)-6-methyl-2-(methylsulfanyl)-4(3H)-pyrimidinone)
- 1368396-99-9(Methyl 6-fluoroquinoline-8-carboxylate)
- 2227884-74-2(rac-(1R,2R)-2-(4-bromo-5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid)
- 860786-28-3(2-4-(4-Fluorophenyl)piperazino-4-phenylnicotinonitrile)
- 1261839-48-8(2,5-Difluoro-4-(difluoromethyl)phenol)
- 2230780-65-9(IL-17A antagonist 3)
- 1788845-53-3(1,6-Dihydro-1-methyl-6-oxo-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-3-pyridazinecarboxamide)
- 2228447-73-0(2-(2,2-dimethyl-1,3-dioxolan-4-yl)butanedioic acid)
- 930858-73-4(N-(1-cyano-1,2-dimethylpropyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]acetamide)




